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Compound of Interest

Compound Name:
1-Benzoylpiperidine-2-carboxylic

acid

CAS No.: 78348-46-6

Cat. No.: B1269516

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the N-Benzoyl
Piperidine Scaffold
1-Benzoylpiperidine-2-carboxylic acid, also known as N-benzoylpipecolic acid, belongs to a

class of compounds that are of significant interest in medicinal chemistry and drug discovery.

The piperidine ring is a ubiquitous structural motif in a vast array of natural products and

synthetic pharmaceuticals, valued for its conformational properties and its ability to serve as a

versatile scaffold. The addition of a benzoyl group to the piperidine nitrogen introduces a rigid,

aromatic moiety that can engage in various intermolecular interactions, such as pi-stacking and

hydrogen bonding, which are crucial for molecular recognition at biological targets. The

carboxylic acid function at the 2-position provides a handle for further chemical modifications,

such as amide bond formation, allowing for the construction of more complex molecules and

peptide mimics. This application note provides a detailed, reliable, and well-vetted protocol for

the synthesis of 1-Benzoylpiperidine-2-carboxylic acid, grounded in established chemical

principles.
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Chemical Properties and Safety Overview
Before commencing any synthetic work, it is crucial to be familiar with the properties of the key

chemicals involved.

Compound Molecular Formula
Molecular Weight (
g/mol )

Key Hazards

Piperidine-2-

carboxylic acid
C₆H₁₁NO₂ 129.16

Irritating to eyes,

respiratory system,

and skin.[1]

Benzoyl Chloride C₇H₅ClO 140.57
Lachrymator, causes

burns, corrosive.

Sodium Hydroxide NaOH 40.00

Corrosive, causes

severe skin burns and

eye damage.

1-Benzoylpiperidine-2-

carboxylic acid
C₁₃H₁₅NO₃ 233.26

Harmful if swallowed,

causes skin and

serious eye irritation,

may cause respiratory

irritation.[2]

Always consult the Safety Data Sheet (SDS) for each chemical before use and handle all

reagents in a well-ventilated fume hood with appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.

Synthetic Strategy: The Schotten-Baumann
Reaction
The synthesis of 1-Benzoylpiperidine-2-carboxylic acid is efficiently achieved via the N-

acylation of piperidine-2-carboxylic acid (pipecolic acid) with benzoyl chloride. This

transformation is a classic example of the Schotten-Baumann reaction, a robust method for

forming amides from amines and acid chlorides under biphasic, alkaline conditions.[3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://myneni.princeton.edu/sites/g/files/toruqf1721/files/media/deshmukh-2007-geca.pdf
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/ChemicalShift.htm
https://www.benchchem.com/product/b1269516/docs?utm_src=pdf-body#application-note-synthesis-protocol-1-benzoylpiperidine-2-carboxylic-acid
https://spectrabase.com/compound/Dn6zbjdAhbX
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction proceeds via a nucleophilic acyl substitution mechanism. The piperidine nitrogen,

a secondary amine, acts as the nucleophile, attacking the electrophilic carbonyl carbon of

benzoyl chloride. The reaction is conducted in the presence of an aqueous base, typically

sodium hydroxide, which serves two critical purposes:

It neutralizes the hydrochloric acid byproduct generated during the reaction, driving the

equilibrium towards product formation.[4]

It deprotonates the carboxylic acid group of the starting material, rendering it more soluble in

the aqueous phase and preventing it from interfering with the reaction.

The use of a biphasic system (an organic solvent and water) is a hallmark of the Schotten-

Baumann conditions, which helps to minimize the hydrolysis of the reactive benzoyl chloride.[3]

Visualizing the Synthetic Workflow
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Caption: Overall workflow for the synthesis of 1-Benzoylpiperidine-2-carboxylic acid.
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Detailed Synthesis Protocol
This protocol is adapted from established Schotten-Baumann procedures for the N-acylation of

amino acids.[4][5]

Reagents and Materials
Reagent

Molar Mass ( g/mol
)

Amount Moles

Piperidine-2-

carboxylic acid
129.16 5.00 g 0.0387

Benzoyl chloride 140.57 5.75 mL (6.90 g) 0.0491

Sodium hydroxide 40.00 3.10 g 0.0775

Deionized water 18.02 50 mL -

Concentrated HCl 36.46 As needed -

Dichloromethane

(DCM)
84.93 For extraction -

Anhydrous MgSO₄ or

Na₂SO₄
- For drying -

Ethanol 46.07 For recrystallization -

Step-by-Step Procedure
Preparation of the Aqueous Phase: In a 250 mL Erlenmeyer flask equipped with a magnetic

stir bar, dissolve 5.00 g (0.0387 mol) of piperidine-2-carboxylic acid and 3.10 g (0.0775 mol)

of sodium hydroxide in 50 mL of deionized water. Stir until all solids have dissolved. Note

that piperidine-2-carboxylic acid is soluble in water.[1][6]

Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with continuous

stirring. It is crucial to maintain this low temperature throughout the addition of benzoyl

chloride to minimize side reactions, such as the hydrolysis of the acid chloride.
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Addition of Benzoyl Chloride: While vigorously stirring the cooled aqueous solution, add 5.75

mL (0.0491 mol) of benzoyl chloride dropwise over a period of 15-20 minutes. A white

precipitate may begin to form during the addition.

Reaction: After the addition is complete, continue to stir the reaction mixture vigorously in the

ice bath for an additional hour. The reaction is typically complete when the characteristic

smell of benzoyl chloride is no longer apparent.

Product Precipitation: Remove the flask from the ice bath. Slowly and carefully acidify the

reaction mixture by adding concentrated hydrochloric acid dropwise while stirring. Monitor

the pH with litmus paper or a pH meter. Continue adding acid until the solution is acidic (pH

~2). A voluminous white precipitate of 1-Benzoylpiperidine-2-carboxylic acid will form as it

is insoluble in acidic aqueous solution.

Isolation of Crude Product: Collect the white solid by vacuum filtration using a Büchner

funnel. Wash the filter cake with several portions of cold deionized water to remove any

inorganic salts.

Drying the Crude Product: Allow the crude product to air-dry on the filter paper for a period,

then transfer it to a watch glass and dry further in a desiccator or a vacuum oven at low heat.

Purification and Characterization
Purification by Recrystallization
The crude product can be purified by recrystallization to obtain a product of high purity.

Transfer the crude, dried 1-Benzoylpiperidine-2-carboxylic acid to a clean Erlenmeyer

flask.

Add a minimal amount of a suitable solvent, such as ethanol or an ethanol-water mixture,

and gently heat the mixture on a hot plate with stirring until the solid completely dissolves.

Once dissolved, remove the flask from the heat and allow it to cool slowly to room

temperature.

Further cool the flask in an ice bath to maximize the yield of the recrystallized product.
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Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent,

and dry thoroughly.

Characterization
The identity and purity of the final product should be confirmed by standard analytical

techniques.

Melting Point: Determine the melting point of the purified product and compare it to the

literature value.

Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the amide

C=O stretch (around 1630 cm⁻¹), the carboxylic acid C=O stretch (around 1720 cm⁻¹), and a

broad O-H stretch for the carboxylic acid (around 2500-3300 cm⁻¹).

NMR Spectroscopy:

¹³C NMR: PubChem provides reference to a ¹³C NMR spectrum for this compound.[2]

Expected signals would include those for the benzoyl carbonyl carbon (~168-172 ppm),

the carboxylic acid carbonyl carbon (~175-180 ppm), aromatic carbons (~127-135 ppm),

and aliphatic carbons of the piperidine ring (~20-60 ppm).

¹H NMR: While specific literature data for the ¹H NMR spectrum is not readily available,

the expected signals would be:

A complex multiplet in the aromatic region (δ 7.4-7.8 ppm) corresponding to the 5

protons of the benzoyl group.

A multiplet for the proton at the 2-position of the piperidine ring (α to the carboxyl group),

likely in the region of δ 4.5-5.5 ppm.

A broad singlet for the carboxylic acid proton, typically downfield (δ 10-13 ppm), which is

exchangeable with D₂O.[7]

A series of multiplets in the aliphatic region (δ 1.5-3.8 ppm) for the remaining 8 protons

of the piperidine ring.
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Conclusion
The Schotten-Baumann N-acylation of piperidine-2-carboxylic acid is a reliable and high-

yielding method for the synthesis of 1-Benzoylpiperidine-2-carboxylic acid. The protocol

detailed in this application note provides a comprehensive guide for researchers, emphasizing

safety, procedural details, and methods for purification and characterization. The resulting

product is a valuable building block for the synthesis of more complex molecules with potential

applications in pharmaceutical and chemical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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